Cas no 2228231-95-4 (2-methoxy-2-(quinoxalin-2-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine
• CAS No: 2228231-95-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5937497
• PubChem ID: 165666766
• Update Time: 2025-10-28

2-methoxy-2-(quinoxalin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine
• 2228231-95-4
• EN300-1822163

• Inchi： 1S/C12H15N3O/c1-12(8-13,16-2)11-7-14-9-5-3-4-6-10(9)15-11/h3-7H,8,13H2,1-2H3
• InChI Key： DIXDBVHQTCEMDN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C=NC2C=CC=CC=2N=1)CN

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų

Additional information on 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine

Professional Introduction to 2-Methoxy-2-(quinoxalin-2-yl)propan-1-amine (CAS No: 2228231-95-4)

2-Methoxy-2-(quinoxalin-2-yl)propan-1-amine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228231-95-4, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both methoxy and quinoxalinyl groups in its molecular framework endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine consists of a propanamine backbone substituted with a methoxy group at the second carbon and a quinoxalinyl moiety at the same position. This configuration not only contributes to its stability but also enhances its reactivity, making it suitable for various synthetic transformations. The quinoxalinyl ring, a heterocyclic aromatic system, is known for its biological activity and has been widely studied for its potential in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. The compound 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine has emerged as a promising candidate in this context. Its unique structural features suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new drugs targeting various diseases.

One of the most intriguing aspects of 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have indicated that derivatives of quinoxaline have shown significant promise in reducing inflammation and inhibiting tumor growth. The methoxy group in the molecule may further enhance these effects by influencing the compound's solubility and bioavailability.

The synthesis of 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the quinoxalinyl intermediate, followed by its functionalization with a propanamine group and subsequent methylation. Each step in the synthesis must be carefully controlled to ensure high yield and purity, which are crucial for subsequent biological evaluations.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing valuable insights into its potential therapeutic effects. These computational studies are often complemented by experimental validations, such as X-ray crystallography and NMR spectroscopy, to confirm the structural integrity and conformational preferences of the molecule.

The pharmacokinetic properties of 2-methoxy-2-(quinoxalin-2-yl)propan-1-amine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that this compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and tissue distribution.

In conclusion, 2-methoxy-2-(quinoxalin-2-yl)propan-1-am ine (CAS No: 2228231 -95 -4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.